Cas no 2387182-71-8 (3-(1H-1,2,3-triazol-1-yl)azepane)

• Product Name: 3-(1H-1,2,3-triazol-1-yl)azepane
• CAS No: 2387182-71-8
• MF: C₈H₁₄N₄
• MW: 166.223560810089
• CID: 6243171
• PubChem ID: 165755173
• Update Time: 2025-09-24

3-(1H-1,2,3-triazol-1-yl)azepane Chemical and Physical Properties

Names and Identifiers

• EN300-37098967
• 2387182-71-8
• 3-(1H-1,2,3-triazol-1-yl)azepane

• Inchi： 1S/C8H14N4/c1-2-4-9-7-8(3-1)12-6-5-10-11-12/h5-6,8-9H,1-4,7H2
• InChI Key： HOTXJVKDCYLOFG-UHFFFAOYSA-N
• SMILES： N1CCCCC(C1)N1C=CN=N1

Computed Properties

• Exact Mass: 166.121846464g/mol
• Monoisotopic Mass: 166.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 42.7Ų

Additional information on 3-(1H-1,2,3-triazol-1-yl)azepane

3-(1H-1,2,3-Triazol-1-yl)Azepane: A Comprehensive Overview

The compound 3-(1H-1,2,3-triazol-1-yl)azepane (CAS No. 2387182-71-8) is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines the azepane ring system with a triazole moiety. The azepane ring, a seven-membered cyclic amine, provides a rigid framework that enhances the molecule's stability and reactivity. Meanwhile, the triazole group introduces additional functionality, making this compound versatile for various applications.

Recent studies have highlighted the potential of 3-(1H-1,2,3-triazol-1-yl)azepane in drug discovery and chemical synthesis. The triazole group is known for its ability to participate in hydrogen bonding and metal coordination, which are critical for designing bioactive molecules. Researchers have explored its use as a building block in medicinal chemistry, particularly in the development of kinase inhibitors and other therapeutic agents. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain oncogenic kinases.

The synthesis of 3-(1H-1,2,3-triazol-1-yl)azepane involves a combination of cycloaddition reactions and ring-closing metathesis. This multi-step process ensures high yields and excellent control over the stereochemistry of the final product. The use of transition metal catalysts has been pivotal in optimizing the reaction conditions, making this synthesis both efficient and scalable.

In terms of physical properties, 3-(1H-1,2,3-triazol-1-yl)azepane exhibits a melting point of approximately 95°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its thermal stability is remarkable, with decomposition occurring only at temperatures above 250°C. These properties make it suitable for use in high-throughput screening assays and other demanding chemical processes.

One of the most exciting developments involving 3-(1H-1,2,3-triazol-1-yl)azepane is its application in click chemistry. The triazole group enables efficient coupling reactions with alkyne-containing compounds via the Huisgen cycloaddition reaction. This has led to its use in the construction of complex molecular architectures with unprecedented precision. A 2024 paper in *Nature Communications* showcased how this compound can serve as a modular component in the synthesis of advanced materials for optoelectronic devices.

Furthermore, 3-(1H-1,2,3-triazol-1-yl)azepane has been investigated for its potential in polymer chemistry. Its ability to form robust covalent bonds with other monomers has opened new avenues for creating high-performance polymers with tailored mechanical and electronic properties. Researchers are particularly interested in its role as a cross-linking agent in polymer networks designed for biomedical applications.

In conclusion, 3-(1H-1,2,3-triazol-1-yl)azepane (CAS No. 2387182778) stands out as a versatile and functional molecule with wide-ranging applications across multiple disciplines. Its unique structure and reactivity continue to inspire innovative research directions in organic synthesis and materials science.